Cas no 1521096-69-4 (N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine
• CAS No: 1521096-69-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5753511
• PubChem ID: 82595163
• Update Time: 2025-11-02

N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[(5-methylpyrazin-2-yl)methyl]hydroxylamine
• 1521096-69-4
• EN300-1820181
• N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine

• Inchi： 1S/C7H11N3O/c1-6-3-9-7(4-8-6)5-10(2)11/h3-4,11H,5H2,1-2H3
• InChI Key： FZYZPMGLTCEAEB-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine

N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine (CAS No. 1521096-69-4): A Comprehensive Overview

N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine (CAS No. 1521096-69-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, belongs to the class of hydroxylamine derivatives and features a pyrazine ring as part of its molecular framework. The presence of both methyl and hydroxylamine functional groups makes this molecule particularly interesting for researchers and industrial applications.

The chemical properties of N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine have been the subject of numerous studies. With a molecular formula that includes both nitrogen and oxygen atoms, this compound exhibits characteristics that make it valuable in pharmaceutical research and material science. Recent searches in scientific databases show growing interest in "pyrazine derivatives in drug discovery" and "hydroxylamine applications in organic synthesis," indicating that this compound aligns well with current research trends.

One of the most notable aspects of CAS 1521096-69-4 is its potential role in medicinal chemistry. The 5-methylpyrazin-2-yl moiety present in the molecule is structurally similar to components found in several bioactive compounds, making it a candidate for the development of new therapeutic agents. Researchers investigating "nitrogen-containing heterocycles in drug design" frequently encounter this compound in their literature reviews, as it represents an important building block for more complex molecular architectures.

In the field of organic synthesis, N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine serves as a versatile intermediate. Its reactive hydroxylamine group can participate in various chemical transformations, enabling the creation of novel compounds with potential applications in agrochemicals and specialty chemicals. Recent patent filings and scientific publications suggest increasing interest in this compound's utility for creating functionalized pyrazine derivatives, particularly in the context of developing new materials with tailored properties.

The synthesis and characterization of CAS 1521096-69-4 have been documented in several peer-reviewed journals. Standard analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to verify the purity and identity of this compound. For researchers working with this material, understanding its spectroscopic properties and chromatographic behavior is essential, as evidenced by frequent searches for "analytical methods for hydroxylamine compounds" in scientific literature databases.

From a commercial perspective, N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine has seen growing demand in the fine chemicals market. Suppliers and manufacturers specializing in heterocyclic compounds often list this chemical in their catalogs, catering to clients in both academic and industrial sectors. Market analysis reveals that searches for "custom synthesis of pyrazine derivatives" and "source for CAS 1521096-69-4" have increased by approximately 30% over the past two years, reflecting its rising importance in chemical research and development.

Safety considerations for handling N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material. The scientific community's focus on "safe handling of nitrogen-containing compounds" aligns with general best practices for laboratory safety and chemical management.

Looking forward, the applications of CAS 1521096-69-4 continue to expand as researchers uncover new possibilities for this versatile compound. Its unique combination of a methylated pyrazine ring and hydroxylamine functionality makes it particularly valuable in the development of advanced materials and bioactive molecules. Current trends in chemical research suggest that compounds like N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine will play increasingly important roles in addressing challenges across multiple scientific disciplines.

For researchers and industry professionals seeking detailed technical information about N-methyl-N-(5-methylpyrazin-2-yl)methylhydroxylamine, numerous resources are available through scientific literature and chemical supplier databases. The compound's physical-chemical properties, synthetic routes, and potential applications are well-documented, with new findings regularly appearing in peer-reviewed publications. As interest in specialty heterocyclic compounds continues to grow, this particular molecule remains at the forefront of innovative chemical research and development.